(Z)-methyl 4-((6-hydroxy-7-((4-methylpiperidin-1-yl)methyl)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-[6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-3-oxo-1-benzofuran-2-ylidene]methyl]benzoate
• InChI: InChI=1S/C24H25NO5/c1-15-9-11-25(12-10-15)14-19-20(26)8-7-18-22(27)21(30-23(18)19)13-16-3-5-17(6-4-16)24(28)29-2/h3-8,13,15,26H,9-12,14H2,1-2H3/b21-13-
• InChI Key: CGAQMPSMRPVFTK-BKUYFWCQSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)C(=O)OC)C3=O)O
• Isomeric SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)C(=O)OC)/C3=O)O
• Molecular Formula: C24H25NO5
• Molecular Weight: 407.5 g/mol

Description

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with various reagents under different conditions. The products of these reactions and their yields are also studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents. Techniques like thermogravimetric analysis can provide information about the stability of the compound.

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards associated with a compound involve understanding its toxicity, flammability, and environmental impact. This information is typically obtained through laboratory testing and is important for handling and disposing of the compound safely.

Future Directions

The future directions could involve further studies on the compound, such as exploring new synthesis methods, finding new reactions, or discovering new applications. This often depends on the current state of knowledge and the perceived potential of the compound.